Cas no 1415819-88-3 (Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate)

• Product Name: Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate
• CAS No: 1415819-88-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 3047741
• Update Time: 2025-05-23

Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate
• methyl 1-cyclohexyl-2-methylbenzimidazole-5-carboxylate
• 1H-Benzimidazole-5-carboxylic acid, 1-cyclohexyl-2-methyl-, methyl ester

• Inchi： 1S/C16H20N2O2/c1-11-17-14-10-12(16(19)20-2)8-9-15(14)18(11)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3
• InChI Key： YUKWTOPVZFBPIA-UHFFFAOYSA-N
• SMILES： C1(C)N(C2CCCCC2)C2=CC=C(C(OC)=O)C=C2N=1

Additional information on Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate

Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate (CAS No. 1415819-88-3): An Overview

Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate (CAS No. 1415819-88-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate.

The molecular structure of Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate is composed of a benzodiazole core with a cyclohexyl and methyl substituent on the benzene ring, and a methyl ester group attached to the carboxylic acid moiety. This intricate arrangement contributes to its distinct chemical and biological properties. The benzodiazole ring system is well-known for its pharmacological activity, particularly in the central nervous system (CNS), where it can modulate GABA receptors and exert anxiolytic, sedative, and muscle relaxant effects.

Recent studies have explored the potential of Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate as a lead compound for drug development. One notable area of research is its interaction with GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the CNS, and compounds that can modulate GABA receptors have shown promise in treating various neurological disorders such as anxiety, epilepsy, and insomnia. A study published in the Journal of Medicinal Chemistry in 2022 reported that Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate exhibits high affinity for GABAA receptors and demonstrates potent anxiolytic effects in preclinical models without causing significant sedation or cognitive impairment.

In addition to its potential as a CNS modulator, Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology in 2023 found that Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be a valuable candidate for developing new anti-inflammatory drugs.

The synthesis of Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a substituted benzene derivative with an appropriate amine followed by cyclization to form the benzodiazole ring. The final step involves esterification to introduce the methyl ester group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction time and improve yield while minimizing waste generation.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use. While there are currently no published clinical trials specifically focused on Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate, preclinical studies have provided promising results that warrant further investigation. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it a strong candidate for advancing to clinical trials.

In conclusion, Methyl 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylate (CAS No. 1415819-88-3) is a promising compound with potential applications in both CNS disorders and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive lead for drug development. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could improve patient outcomes and quality of life.